N~1~,N~1~-dimethyl-N~3~-(pyrazolo[1,5-a]pyrimidin-3-ylmethyl)-1,3-piperidinedicarboxamide

• IUPAC Name: 1-N,1-N-dimethyl-3-N-(pyrazolo[1,5-a]pyrimidin-3-ylmethyl)piperidine-1,3-dicarboxamide
• InChI: InChI=1S/C16H22N6O2/c1-20(2)16(24)21-7-3-5-12(11-21)15(23)18-9-13-10-19-22-8-4-6-17-14(13)22/h4,6,8,10,12H,3,5,7,9,11H2,1-2H3,(H,18,23)
• InChI Key: LEKRCQSPDMVVSL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCCC(C1)C(=O)NCC2=C3N=CC=CN3N=C2
• Molecular Formula: C16H22N6O2
• Molecular Weight: 330.38 g/mol

Description

Synthesis Analysis

The synthesis of related pyrazolo[1,5-a]pyrimidine derivatives often involves multi-step processes that can include cyclization, N-alkylation, and condensation reactions. For instance, a protocol for the synthesis of diverse pyridinones and pyrans through four-component reactions involving arylamines, acetylenedicarboxylate, aromatic aldehydes, and cyclic 1,3-diketones has been developed, highlighting the complexity and versatility of synthetic routes in this chemical class (Sun et al., 2011).

Molecular Structure Analysis

The molecular structure of compounds in the pyrazolo[1,5-a]pyrimidine family is characterized by the presence of multiple functional groups and heterocyclic cores. The structure-activity relationships (SAR) of these compounds reveal that specific substituents and functional groups can significantly impact their biological activity and interactions with biological targets. For example, the presence of a phenyl group at the N-1 position and hydrophobic diarylmethyl group at the piperazine has been found to influence the antiviral activity of pyrazolo[3,4-d]pyrimidines (Chern et al., 2004).

Future Directions

Future research could explore the synthesis, characterization, and potential applications of this compound. This could include investigating its potential biological activity, studying its physical and chemical properties, and developing methods for its synthesis.